Cas no 477320-51-7 (1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE)

1-[1,1'-Biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone is a specialized organic compound featuring a biphenyl core linked to a propanone moiety substituted with a 4-iodoanilino group. This structure offers unique reactivity, particularly in cross-coupling reactions, due to the presence of the iodine substituent, which serves as a versatile handle for further functionalization. The biphenyl scaffold enhances stability and planar rigidity, making it valuable in synthetic chemistry applications, such as intermediates for pharmaceuticals or materials science. Its well-defined molecular architecture allows for precise modifications, facilitating its use in targeted synthesis. The compound’s purity and structural specificity ensure consistent performance in research and industrial processes.

1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE structure

477320-51-7 structure

Product Name:1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE

CAS No:477320-51-7

MF:

MW:

CID:3028370

Update Time:2025-05-21

1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

- 1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE
- SALOR-INT L233218-1EA

1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A732837-1g	1-([1,1'-Biphenyl]-4-yl)-3-((4-iodophenyl)amino)propan-1-one	477320-51-7	95+%	1g	$351.0	2023-04-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD426086-1g	1-([1,1'-Biphenyl]-4-yl)-3-((4-iodophenyl)amino)propan-1-one	477320-51-7	95+%	1g	￥2408.0	2024-04-18
Key Organics Ltd	JS-2452-1MG	1-[1,1′-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone	477320-51-7	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	JS-2452-5MG	1-[1,1′-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone	477320-51-7	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	JS-2452-10MG	1-[1,1′-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone	477320-51-7	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	JS-2452-20MG	1-[1,1′-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone	477320-51-7	>90%	20mg	￡76.00	2023-04-20
Key Organics Ltd	JS-2452-50MG	1-[1,1′-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone	477320-51-7	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	JS-2452-100MG	1-[1,1′-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone	477320-51-7	>90%	100mg	£110.00	2025-02-09

1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE Related Literature

1. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152

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Additional information on 1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE

Comprehensive Overview of 1-[1,1'-BIPHENYL]-4-YL-3-(4-IODOANILINO)-1-PROPANONE (CAS No. 477320-51-7)

1-[1,1'-Biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone (CAS No. 477320-51-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique biphenyl and iodophenyl functional groups, serves as a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its structural complexity and functional versatility make it a subject of interest for researchers exploring novel drug candidates and optoelectronic materials.

The molecular structure of 1-[1,1'-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone features a biphenyl core linked to a propanone moiety through an amine bridge with an iodo-substituted phenyl group. This arrangement imparts distinct electronic and steric properties, which are crucial for its applications in medicinal chemistry and material science. The presence of the iodine atom enhances its utility in cross-coupling reactions, a topic frequently searched by chemists interested in palladium-catalyzed reactions and click chemistry.

In pharmaceutical research, 477320-51-7 is often explored as a building block for kinase inhibitors and GPCR modulators, addressing trending topics like cancer therapeutics and neurodegenerative diseases. Recent studies highlight its potential in designing targeted therapies, aligning with the growing demand for personalized medicine. Researchers also investigate its role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery that leverages the body's natural degradation machinery.

From a materials science perspective, this compound's conjugated system and electron-rich aromatic rings make it suitable for organic semiconductors and OLEDs. These applications resonate with current interests in sustainable energy and flexible electronics, frequently searched topics in scientific and industrial communities. Its incorporation into π-conjugated polymers could lead to advancements in solar cells and light-emitting diodes, addressing global challenges in renewable energy.

The synthesis of 1-[1,1'-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone typically involves multi-step organic reactions, including Ullmann coupling and Buchwald-Hartwig amination, techniques widely discussed in academic forums. Optimizing its yield and purity remains a focus for chemists, as reflected in searches for high-yield synthetic routes and green chemistry approaches. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for high-end applications.

Market trends indicate rising demand for 477320-51-7 due to its role in high-value chemical intermediates. Suppliers and manufacturers emphasize custom synthesis and scalable production to meet the needs of pharmaceutical and electronics industries. Regulatory compliance, particularly concerning REACH and GMP standards, is another critical aspect frequently queried by buyers and researchers sourcing this compound.

In summary, 1-[1,1'-biphenyl]-4-yl-3-(4-iodoanilino)-1-propanone (CAS No. 477320-51-7) represents a versatile and high-potential compound bridging pharmaceuticals and advanced materials. Its relevance to drug discovery, renewable energy, and catalysis ensures continued interest from academia and industry. For researchers and suppliers, staying updated on its synthetic advancements and applications is key to leveraging its full potential in innovative scientific endeavors.